2-Isopropyl-5-methylcyclohexyl phenylcarbamate

• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) N-phenylcarbamate
• InChI: InChI=1S/C17H25NO2/c1-12(2)15-10-9-13(3)11-16(15)20-17(19)18-14-7-5-4-6-8-14/h4-8,12-13,15-16H,9-11H2,1-3H3,(H,18,19)
• InChI Key: HDPFJNHRRLYGLW-UHFFFAOYSA-N
• SMILES: CC1CCC(C(C1)OC(=O)NC2=CC=CC=C2)C(C)C

Description

2-Isopropyl-5-methylcyclohexyl phenylcarbamate, commonly known as IMCP, is a compound used in scientific research for its potential as a selective modulator of the GABAA receptor. This receptor is responsible for the regulation of neurotransmitter activity in the central nervous system, and as such, IMCP has been studied for its potential as a therapeutic agent for a variety of neurological disorders.

Mechanism of Action

IMCP acts as a positive allosteric modulator of the GABAA receptor, enhancing the activity of the receptor in response to the binding of the neurotransmitter GABA. This results in an increase in inhibitory neurotransmission, leading to the anxiolytic and anticonvulsant effects observed in preclinical studies.
Biochemical and Physiological Effects
IMCP has been shown to have a number of biochemical and physiological effects, including the modulation of GABAA receptor activity, the inhibition of glutamate release, and the reduction of neuronal excitability. These effects are thought to contribute to the compound's anxiolytic and anticonvulsant properties.

Advantages and Limitations for Lab Experiments

One advantage of using IMCP in lab experiments is its selectivity for the GABAA receptor, which allows for more targeted modulation of neurotransmitter activity. However, one limitation is that the compound has not yet been extensively studied in humans, and its safety and efficacy as a therapeutic agent have yet to be fully established.

Future Directions

There are a number of potential future directions for research on IMCP, including further preclinical studies to establish its safety and efficacy, as well as clinical trials to evaluate its potential as a therapeutic agent for neurological disorders. Additionally, research could focus on the development of more selective compounds that target specific subtypes of the GABAA receptor, in order to minimize potential side effects.

Synthesis Methods

IMCP can be synthesized through a multi-step process, starting with the reaction of 2,6-dimethylphenyl isocyanate with cyclohexanone. The resulting product is then reacted with isopropylmagnesium bromide and methylmagnesium bromide to yield the final compound.

Scientific Research Applications

IMCP has been studied extensively for its potential as a therapeutic agent for a variety of neurological disorders, including anxiety, depression, and epilepsy. In preclinical studies, IMCP has been shown to selectively modulate the GABAA receptor, leading to anxiolytic and anticonvulsant effects.